Cas no 1342612-45-6 (1-Hexene, 6-chloro-5-methyl-)

• Product Name: 1-Hexene, 6-chloro-5-methyl-
• CAS No: 1342612-45-6
• MF: C₇H₁₃Cl
• MW: 132.631121397018
• CID: 5208011
• Update Time: 2025-05-30

1-Hexene, 6-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-methylhex-1-ene
• 1-Hexene, 6-chloro-5-methyl-

• Inchi： 1S/C7H13Cl/c1-3-4-5-7(2)6-8/h3,7H,1,4-6H2,2H3
• InChI Key： ANYBNVUTOWLJSA-UHFFFAOYSA-N
• SMILES： ClCC(C)CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 59.4
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-Hexene, 6-chloro-5-methyl-

Compound CAS No. 1342612-45-6: 1-Hexene, 6-chloro-5-methyl-

1-Hexene, 6-chloro-5-methyl- (CAS No. 1342612-45-6) is an organic compound that belongs to the class of alkenes with a substituted hexene structure. This compound is characterized by its six-carbon chain with a double bond at the first position, a chlorine atom at the sixth position, and a methyl group at the fifth position. The structure of this compound can be represented as CH₂=CHCH(CH₃)CH₂CH₂Cl, where the double bond is between carbons 1 and 2, the methyl group is attached to carbon 5, and the chlorine atom is attached to carbon 6.

The synthesis of 1-Hexene, 6-chloro-5-methyl can be achieved through various methods, including elimination reactions or additions of appropriate reagents to precursor compounds. One common approach involves the dehydrohalogenation of a corresponding haloalkane using a strong base such as potassium tert-butoxide or sodium amide. This reaction typically occurs under thermal conditions or in the presence of a suitable solvent like THF or DMSO.

Physical and Chemical Properties: The physical properties of 1-Hexene, 6-chloro-5-methyl include a melting point of approximately -78°C and a boiling point around 78°C at standard atmospheric pressure. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ether. Its molecular weight is about 137 g/mol, and its density is roughly 0.89 g/cm³.

Applications: 1-Hexene, 6-chloro-5-methyl finds applications in various fields due to its unique chemical structure and reactivity. In the polymer industry, it serves as a monomer for producing specific types of polymers with tailored properties. Additionally, it is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 1-Hexene, 6-chloro-5-methyl in advanced materials science. Researchers have explored its use in creating novel polymeric materials with enhanced mechanical properties and thermal stability. For instance, copolymers derived from this compound have shown improved tensile strength and flexibility compared to traditional polymers.

In the field of drug discovery, 1-Hexene, 6-chloro-5-methyl has been utilized as a building block for constructing bioactive molecules targeting specific diseases such as cancer and inflammatory disorders. Its ability to undergo various organic reactions makes it versatile in medicinal chemistry applications.

Moreover, 1-Hexene, 6-chloro-5-methyl has been investigated for its role in green chemistry processes. Scientists have developed catalytic methods to synthesize this compound using renewable resources and environmentally friendly conditions. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

The safety profile of 1-Hexene, 6-chloro-5-methyl indicates that it is not inherently hazardous under normal handling conditions; however, precautions should be taken to avoid prolonged exposure or inhalation due to its volatile nature.

In summary, 1-Hexene, 6-chloro-5-methyl (CAS No. 1342612-45-6) is a versatile organic compound with significant applications across multiple industries. Its unique structure enables its use in polymer production, drug development, and advanced materials science while ongoing research continues to uncover new potential uses for this compound.